Cas no 796067-61-3 (7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One)

7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One structure
796067-61-3 structure
Product name:7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
CAS No:796067-61-3
MF:C13H15ClN2O2S
MW:298.788400888443
CID:844222
PubChem ID:2455000

7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Chemical and Physical Properties

Names and Identifiers

    • 7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
    • 7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • NE20453
    • Z57052883
    • J-519199
    • AKOS027427145
    • G76060
    • 7-chloro-3-(3-ethoxypropyl)-2-sulfanylidene-1H-quinazolin-4-one
    • 796067-61-3
    • EN300-11607
    • 7-chloro-3-(3-ethoxypropyl)-4-hydroxyquinazoline-2-thione
    • CS-0223624
    • 7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
    • MDL: MFCD06370789
    • Inchi: 1S/C13H15ClN2O2S/c1-2-18-7-3-6-16-12(17)10-5-4-9(14)8-11(10)15-13(16)19/h4-5,8H,2-3,6-7H2,1H3,(H,15,19)
    • InChI Key: HTGUNJBJQKGJCC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(N(C2=O)CCCOCC)=S

Computed Properties

  • Exact Mass: 298.0542766g/mol
  • Monoisotopic Mass: 298.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73.7

7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-11607-0.5g
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
796067-61-3 95%
0.5g
$175.0 2023-02-09
TRC
C387288-100mg
7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
796067-61-3
100mg
$ 95.00 2022-06-06
Enamine
EN300-11607-5.0g
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
796067-61-3 95%
5.0g
$743.0 2023-02-09
Enamine
EN300-11607-0.1g
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
796067-61-3 95%
0.1g
$66.0 2023-02-09
Enamine
EN300-11607-1.0g
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
796067-61-3 95%
1.0g
$256.0 2023-02-09
Enamine
EN300-11607-2.5g
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
796067-61-3 95%
2.5g
$503.0 2023-02-09
1PlusChem
1P00G49Z-5g
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
796067-61-3 95%
5g
$981.00 2024-04-21
1PlusChem
1P00G49Z-500mg
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
796067-61-3 95%
500mg
$270.00 2024-04-21
1PlusChem
1P00G49Z-250mg
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
796067-61-3 95%
250mg
$171.00 2024-04-21
1PlusChem
1P00G49Z-100mg
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
796067-61-3 95%
100mg
$140.00 2024-04-21

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